Cas no 66445-41-8 (2,5-Piperazinedione,1,3-dimethyl-,(R)-(9CI))

66445-41-8 structure
Product name:2,5-Piperazinedione,1,3-dimethyl-,(R)-(9CI)
2,5-Piperazinedione,1,3-dimethyl-,(R)-(9CI) Chemical and Physical Properties
Names and Identifiers
-
- 2,5-Piperazinedione,1,3-dimethyl-,(R)-(9CI)
- DIASTEREOMER 2
- (3R)-1,3-dimethyl-2,5-piperazinedione
- DKJXHTTVLDGGFA-SCSAIBSYSA-N
- 66445-41-8
- SCHEMBL1188908
-
- Inchi: InChI=1S/C6H10N2O2/c1-4-6(10)8(2)3-5(9)7-4/h4H,3H2,1-2H3,(H,7,9)/t4-/m1/s1
- InChI Key: DKJXHTTVLDGGFA-SCSAIBSYSA-N
- SMILES: CC1C(=O)N(CC(=O)N1)C
Computed Properties
- Exact Mass: 142.07400
- Monoisotopic Mass: 142.074
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 0
- Complexity: 179
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.7
- Topological Polar Surface Area: 49.4A^2
Experimental Properties
- PSA: 49.41000
- LogP: -0.77020
2,5-Piperazinedione,1,3-dimethyl-,(R)-(9CI) Related Literature
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1. Au nano dumbbells catalyzed the cutting of graphene oxide sheets upon plasmon-enhanced reduction†Xiaotian Wang,Mingyun Zhu,Wanlin Fu,Chengqian Huang,Qing Gu,Tingying Helen Zeng,Yunqian Dai,Yueming Sun RSC Adv., 2016,6, 46218-46225
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Beibei Wang,Huaixi Chen,Wuqian Guo,Yi Liu,Shiguo Han,Lina Hua,Liwei Tang,Junhua Luo J. Mater. Chem. C, 2021,9, 17349-17356
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Hao Zhang,Mingjie Lu,Huanlei Wang,Yan Lyu,Dong Li,Shijiao Sun,Jing Shi,Wei Liu Sustainable Energy Fuels, 2018,2, 2314-2324
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Jin Wang,XueQiong Su,PengXiang Zhao,DongWen Gao,RuiXiang Chen,Li Wang Anal. Methods, 2021,13, 5509-5515
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5. Carbohydrate based hyper-crosslinked organic polymers with –OH functional groups for CO2 separation†Bo Meng,Shannon M. Mahurin,Song-Hai Chai,Kimberly M. Nelson,David C. Baker,Honglai Liu J. Mater. Chem. A, 2015,3, 20913-20918
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